2-(2,3-dihydro-1H-indol-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-(2,3-dihydroindol-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H17N3OS/c23-18(12-22-11-10-15-8-4-5-9-17(15)22)21-19-20-16(13-24-19)14-6-2-1-3-7-14/h1-9,13H,10-12H2,(H,20,21,23)
• InChI Key: AEUWVVHGQSFDPF-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)CC(=O)NC3=NC(=CS3)C4=CC=CC=C4

Description

2-(2,3-dihydro-1H-indol-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as INDOTHIAZOLE and is known for its unique chemical properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of INDOTHIAZOLE is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are responsible for the production of inflammatory mediators, and their inhibition by INDOTHIAZOLE results in reduced inflammation and pain.
Biochemical and Physiological Effects:
INDOTHIAZOLE has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, leading to reduced inflammation and pain. Additionally, INDOTHIAZOLE has been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using INDOTHIAZOLE in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, its unique chemical properties make it suitable for a wide range of applications. However, one of the limitations of using INDOTHIAZOLE is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of INDOTHIAZOLE. One area of research is the development of novel therapeutic agents based on its chemical structure. Additionally, further studies are needed to elucidate the mechanism of action of INDOTHIAZOLE and its potential applications in other fields of scientific research. Finally, the optimization of the synthesis method for INDOTHIAZOLE may lead to improved yields and lower costs, making it more accessible for use in scientific research.

Synthesis Methods

The synthesis of INDOTHIAZOLE involves the reaction of 2-aminoindane and 2-bromoacetophenone to form 2-(2-bromoacetophenyl)indane. This intermediate is then reacted with thioamide to yield the final product, 2-(2,3-dihydro-1H-indol-1-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. The synthesis of this compound has been extensively studied and optimized to ensure high yields and purity.

Scientific Research Applications

INDOTHIAZOLE has been found to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being studied for its potential as a therapeutic agent. INDOTHIAZOLE has been found to have significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders.